Cas no 55665-79-7 ((E)-4-Methylhex-3-enoic Acid)

(E)-4-Methylhex-3-enoic Acid structure
(E)-4-Methylhex-3-enoic Acid structure
Product Name:(E)-4-Methylhex-3-enoic Acid
CAS No:55665-79-7
MF:C7H12O2
MW:128.168982505798
CID:1091919
PubChem ID:14197237
Update Time:2025-04-20

(E)-4-Methylhex-3-enoic Acid Chemical and Physical Properties

Names and Identifiers

    • 4-Methylhex-3-enoic acid
    • (E)-4-methylhex-3-enoic acid
    • 4-METHYL-3-HEXENOICACID
    • 4-Ethyl-3-pentenoic acid
    • 4-Methyl-3-hexenoic acid
    • (E)-4-Methylhex-3-enoic Acid
    • Inchi： 1S/C7H12O2/c1-3-6(2)4-5-7(8)9/h4H,3,5H2,1-2H3,(H,8,9)/b6-4+
    • InChI Key： VKWJULLMBKNPEC-GQCTYLIASA-N
    • SMILES： OC(C/C=C(\C)/CC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3

Experimental Properties

  • Density: 0.970±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: -9.25°C (estimate)
  • Boiling Point: 118 ºC (12 Torr)
  • Flash Point: 122.5±13.9 ºC,
  • Refractive Index: 1.4512 (589.3 nm 16.7 ºC)
  • Solubility: Slightly soluble (12 g/l) (25 º C),

(E)-4-Methylhex-3-enoic Acid Security Information

  • Signal Word：Danger
  • Hazard Statement： H314
  • Warning Statement： P280-P305+P351+P338-P310
  • PackingGroup：Ⅲ
  • Storage Condition：Sealed in dry,Room Temperature(BD267701)

(E)-4-Methylhex-3-enoic Acid Pricemore >>

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(E)-4-Methylhex-3-enoic Acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:55665-79-7)(E)-4-Methylhex-3-enoic Acid
Order Number:A870139
Stock Status:in Stock
Quantity:5g/1g/250mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:21
Price ($):1587.0/451.0/176.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:55665-79-7)(E)-4-Methylhex-3-enoic Acid
A870139
Purity:99%/99%/99%
Quantity:5g/1g/250mg
Price ($):1587.0/451.0/176.0
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